Cas no 1352516-64-3 (2-Cyclobutylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid benzyl ester)

• Product Name: 2-Cyclobutylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid benzyl ester
• CAS No: 1352516-64-3
• MF: C₂₂H₂₇N₃O₂
• MW: 365.468685388565
• CID: 5169145
• Update Time: 2025-07-09

2-Cyclobutylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Cyclobutylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid benzyl ester
• 1-Piperidinecarboxylic acid, 2-[2-(cyclobutylamino)-3-pyridinyl]-, phenylmethyl ester

• Inchi： 1S/C22H27N3O2/c26-22(27-16-17-8-2-1-3-9-17)25-15-5-4-13-20(25)19-12-7-14-23-21(19)24-18-10-6-11-18/h1-3,7-9,12,14,18,20H,4-6,10-11,13,15-16H2,(H,23,24)
• InChI Key： OAZQVJPVZXPQRG-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCCCC1C1=CC=CN=C1NC1CCC1

Additional information on 2-Cyclobutylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid benzyl ester

2-Cyclobutylamino-3,4,5,6-Tetrahydro-2H-[2,3]Bipyridinyl-1-Carboxylic Acid Benzyl Ester: A Comprehensive Overview

The compound with CAS No. 1352516-64-3, known as 2-Cyclobutylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid benzyl ester, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in the study of this compound.

The chemical structure of 2-Cyclobutylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid benzyl ester is characterized by a bicyclic system with a cyclobutane ring fused to a bipyridine moiety. The presence of the cyclobutane ring introduces strain into the molecule, which can influence its reactivity and stability. Additionally, the bipyridine system is known for its ability to coordinate with metal ions, making this compound a potential candidate for metallopharmaceuticals or catalytic applications. The carboxylic acid benzyl ester group further enhances the molecule's versatility by providing a site for functionalization or bioavailability optimization.

Recent studies have focused on the synthesis of this compound using advanced organic chemistry techniques. Researchers have employed multi-component reactions and transition-metal-catalyzed processes to achieve high yields and selectivity. For instance, a paper published in *Journal of Medicinal Chemistry* highlighted the use of palladium-catalyzed cross-coupling reactions to construct the bipyridine core efficiently. These methods not only simplify the synthesis but also pave the way for large-scale production of this compound for preclinical studies.

In terms of applications, 2-Cyclobutylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid benzyl ester has shown promise in the field of drug discovery. Its ability to act as a ligand for metal ions has led to its exploration as a potential anticancer agent. A study conducted at the University of California demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines by targeting specific metalloenzymes involved in tumor progression.

Moreover, this compound has been investigated for its role in biomedical imaging. The bipyridine moiety's coordination properties enable it to serve as a chelating agent for radioactive isotopes used in positron emission tomography (PET). Early-stage research suggests that this compound could be developed into a novel radiotracer for diagnosing diseases such as Alzheimer's or cancer metastasis.

The latest research on CAS No. 1352516-64-3 has also explored its potential in material science. By incorporating this compound into polymer matrices, scientists have developed advanced materials with enhanced mechanical properties and thermal stability. These materials are being considered for use in high-performance electronics and aerospace applications.

In conclusion, 2-Cyclobutylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid benzyl ester (CAS No. 1352516-64-3) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure and functional groups make it an attractive candidate for drug development and material innovation. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both scientific understanding and practical applications.